N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O3/c1-30-19-11-7-8-17(14-19)15-25-22(28)16-27-21-13-6-5-12-20(21)23(26-24(27)29)18-9-3-2-4-10-18/h2-14H,15-16H2,1H3,(H,25,28)
• InChI Key: TZDFPKHGFXBRHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of quinazolinone derivatives, which have been widely studied for their potential therapeutic applications. The purpose of

Mechanism of Action

The mechanism of action of N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide is not fully understood. However, it has been suggested that the compound may exert its cytotoxic effects by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In addition, it may also induce the production of reactive oxygen species, which can cause DNA damage and ultimately lead to cell death.
Biochemical and Physiological Effects:
N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been reported to induce apoptosis and cell cycle arrest in cancer cells, as well as inhibit the proliferation and migration of cancer cells. In addition, it has been shown to reduce the expression of various proteins that are involved in cancer progression, such as matrix metalloproteinases and vascular endothelial growth factor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide in lab experiments is its potential as a therapeutic agent for cancer treatment. Its cytotoxic activity against cancer cells makes it a promising candidate for further development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the investigation of its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide involves the condensation of 3-methoxybenzylamine with 2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetic acid in the presence of a coupling reagent. The reaction is carried out in a suitable solvent, such as dichloromethane or dimethylformamide, under reflux conditions. The resulting product is then purified by recrystallization or chromatography to obtain a pure compound.

Scientific Research Applications

N-(3-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide has been studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.